Cas no 1420983-60-3 (tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl(methyl)carbamate)

• Product Name: tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl(methyl)carbamate
• CAS No: 1420983-60-3
• MF: C₁₇H₂₃ClF₃N₃O₂
• MW: 393.831633806229
• CID: 2164017
• PubChem ID: 71647226
• Update Time: 2025-05-26

tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl)(methyl)carbamate
• DB-245089
• 1420983-60-3
• tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl(methyl)carbamate
• tert-butyl N-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]-N-methylcarbamate

• Inchi： 1S/C17H23ClF3N3O2/c1-16(2,3)26-15(25)23(4)12-5-7-24(8-6-12)14-13(18)9-11(10-22-14)17(19,20)21/h9-10,12H,5-8H2,1-4H3
• InChI Key： NZBTUMUXMXMFNM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCC(CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 393.1430892Da
• Monoisotopic Mass: 393.1430892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.7Ų

Additional information on tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl(methyl)carbamate

Tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl(methyl)carbamate: A Comprehensive Overview

Tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl(methyl)carbamate, also known by its CAS number 1420983-60-3, is a complex organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl(methyl)carbamate is characterized by a piperidine ring substituted with a pyridine moiety and a tert-butyl carbamate group. The presence of the trifluoromethyl group and the chloro substituent on the pyridine ring introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties. These features make it an interesting candidate for drug development, particularly in the design of bioactive molecules with enhanced stability and bioavailability.

Recent studies have explored the synthesis and characterization of this compound, focusing on its potential as a building block for more complex molecules. Researchers have employed various synthetic strategies, including nucleophilic aromatic substitution and carbamate formation, to efficiently construct the molecule. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining high yields and purity.

In terms of biological activity, tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl(methyl)carbamate has shown promise in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, preliminary in vitro assays have demonstrated its ability to modulate kinase activity, suggesting potential applications in anti-cancer therapy. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, highlighting its role in modulating signaling pathways that are critical for disease progression.

The pharmacokinetic profile of this compound is another area of active research. Studies have indicated that the tert-butyl carbamate group enhances metabolic stability, which is a desirable trait for orally administered drugs. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties in vivo.

In conclusion, tert-butyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperidin-4-y-based compounds represent a valuable class of molecules with significant potential in drug discovery and development. Ongoing research continues to uncover new insights into their synthesis, biological activity, and pharmacokinetic properties, paving the way for their application in treating various diseases.